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Compound of Interest

Compound Name: Omiganan

Cat. No.: B549175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Omiganan stock

solutions for various in vitro assays. Omiganan is a synthetic cationic antimicrobial peptide with

broad-spectrum activity against bacteria and fungi. Proper preparation of stock solutions is

critical for obtaining accurate and reproducible results in downstream applications.

Omiganan Properties
A summary of the key properties of Omiganan is provided in the table below. This information

is essential for accurate calculation of concentrations and proper handling of the peptide.

Property Value Source

Molecular Weight 1779.1 g/mol

Appearance Lyophilized white powder General peptide characteristic

Solubility Soluble in sterile distilled water

Recommended Solvents and Storage
The choice of solvent and storage conditions are critical for maintaining the stability and activity

of Omiganan.
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Parameter Recommendation Source

Primary Solvent Sterile, nuclease-free water

Alternative Solvents
Limited data; consider assay

compatibility

Stock Solution Storage
Aliquot and store at -20°C or

-80°C

Long-term Storage

(Lyophilized)

-20°C or -80°C for up to 10

years

Stock Solution Stability (-80°C) Up to 6 months

Stock Solution Stability (-20°C) Up to 1 month

Protocol: Reconstitution of Lyophilized Omiganan
This protocol describes the step-by-step procedure for reconstituting lyophilized Omiganan to

create a high-concentration stock solution.

Materials:

Lyophilized Omiganan peptide

Sterile, nuclease-free water

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Microcentrifuge

Procedure:

Equilibration: Before opening, allow the vial of lyophilized Omiganan to equilibrate to room

temperature for 15-20 minutes. This prevents condensation from forming inside the vial.
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Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom.

Solvent Addition: Carefully open the vial and add the required volume of sterile, nuclease-

free water to achieve the desired stock concentration (e.g., 1 mg/mL or 10 mg/mL). To

minimize foaming, gently add the solvent down the side of the vial.

Dissolution: Close the vial and gently swirl or vortex to dissolve the peptide completely. For

higher concentrations, sonication may be required to achieve full solubility.

Aliquoting: Once the Omiganan is completely dissolved, aliquot the stock solution into

sterile, low-protein binding microcentrifuge tubes. Aliquoting prevents multiple freeze-thaw

cycles of the main stock, which can degrade the peptide.

Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Experimental Workflow: Preparing Omiganan Stock
Solution
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Assays: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b549175#preparing-omiganan-stock-solutions-for-in-
vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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